Cas no 2413883-28-8 (tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate
• CAS No: 2413883-28-8
• MF: C₁₉H₂₂FNO₄
• MW: 347.380689144135
• CID: 5675026
• PubChem ID: 165770316
• Update Time: 2025-06-26

tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-fluorophenyl)-N-[(2-hydroxy-3-methoxyphenyl)methyl]carbamate
• 2413883-28-8
• EN300-26665011
• tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate

• Inchi： 1S/C19H22FNO4/c1-19(2,3)25-18(23)21(15-10-8-14(20)9-11-15)12-13-6-5-7-16(24-4)17(13)22/h5-11,22H,12H2,1-4H3
• InChI Key： YUXUHJLUJWRMEM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C(=O)OC(C)(C)C)CC1C=CC=C(C=1O)OC

Computed Properties

• Exact Mass: 347.15328635g/mol
• Monoisotopic Mass: 347.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate

Introduction to tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 2413883-28-8)

tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2413883-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) derived from carboxylic acids. The structural framework of this molecule incorporates several key substituents, including a tert-butyl group, a 4-fluorophenyl ring, and a 2-hydroxy-3-methoxyphenyl moiety, which collectively contribute to its unique chemical properties and potential biological activities.

The tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate structure is of particular interest due to its potential applications in the development of novel therapeutic agents. The 4-fluorophenyl substituent is known to enhance metabolic stability and binding affinity, while the 2-hydroxy-3-methoxyphenyl group introduces hydrophilic and electronic properties that can modulate receptor interactions. These features make it a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the synthesis and characterization of carbamate-based compounds for their diverse pharmacological profiles. Carbamates have been widely studied for their role as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both hydroxyl and methoxy groups in the 2-hydroxy-3-methoxyphenyl moiety suggests that this compound may exhibit significant interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

One of the most compelling aspects of tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate is its potential as a scaffold for developing new drugs. The combination of fluorine substitution with hydroxymethoxy functionality creates a unique chemical environment that can be exploited to design molecules with enhanced selectivity and efficacy. This compound’s structural features align well with current trends in medicinal chemistry, where the optimization of bioisosteric replacements and functional group modifications is key to improving drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate may interact with various biological targets, including enzymes involved in metabolic pathways and receptors mediating signal transduction. These interactions could potentially lead to therapeutic effects across multiple disease areas.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate alcohols or phenols. The introduction of fluorine atoms into aromatic rings is particularly challenging but can be achieved using fluorinating agents under controlled conditions. The tert-butyl group provides steric hindrance, which can be beneficial in reducing unwanted side reactions and improving selectivity during synthesis.

From a pharmaceutical perspective, the development of new drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties. The structural features of tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate, such as its lipophilicity and solubility profile, are critical factors that determine its suitability for further development. Preliminary studies have indicated that this compound exhibits reasonable bioavailability and metabolic stability, making it a promising candidate for clinical evaluation.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacological properties due to their ability to enhance binding affinity and metabolic stability. In the case of tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate, the presence of a fluorine atom at the 4-position of the phenyl ring contributes to its unique chemical behavior. This substitution pattern has been shown to improve receptor binding by increasing electronic density and reducing rotation around the C-F bond.

Furthermore, the hydroxymethoxy group in the 2-hydroxy-3-methoxyphenyl moiety introduces polar functional groups that can enhance solubility and improve cell membrane permeability. These properties are essential for ensuring effective drug delivery across biological barriers. The combination of these structural features makes this compound an attractive candidate for further investigation in drug discovery pipelines.

Recent research has highlighted the importance of natural product-inspired scaffolds in developing new therapeutic agents. Many bioactive compounds have been isolated from natural sources and have served as inspiration for synthetic chemists to design novel molecules with improved pharmacological profiles. The structural motif found in tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate bears resemblance to several natural products known for their biological activities.

The synthesis strategies employed for this compound could also be adapted for other related molecules, providing a versatile platform for exploring new drug candidates. By modifying functional groups or introducing different substituents, researchers can generate libraries of compounds with tailored properties for specific therapeutic applications.

In conclusion,tert-butyl N-(4-fluorophenyl)-N-(2-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 2413883-28-8) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including fluorine substitution and hydroxymethoxy functionality, make it a promising candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents.